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Compound of Interest

Compound Name: (R)-methyl 2-chloropropanoate

Cat. No.: B1360322

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical waste are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed procedures for the safe disposal of (R)-methyl 2-
chloropropanoate, a flammable liquid and irritant. Adherence to these steps, in conjunction
with local regulations, is essential for minimizing risks.

l. Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle (R)-methyl 2-chloropropanoate
with appropriate safety measures. This substance is classified as a flammable liquid and
causes serious eye and skin irritation.[1][2]

Personal Protective Equipment (PPE): Always wear suitable protective clothing, including
chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1][3] Work should be
conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of
vapors.[1][3]

Handling:
o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][4]
e Use non-sparking tools and explosion-proof equipment.[1][4]

e Ground and bond containers and receiving equipment to prevent static discharge.[1]
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e Avoid contact with skin and eyes.[1]

e Do not breathe mists or vapors.[1][4]

Il. Step-by-Step Disposal Protocol

The disposal of (R)-methyl 2-chloropropanoate must be carried out in accordance with
applicable laws and regulations. The following is a general protocol for its collection and
disposal as hazardous waste.

Step 1: Waste Identification and Segregation (R)-methyl 2-chloropropanoate is a
halogenated organic compound.[5] As such, it must be collected separately from non-
halogenated waste to ensure proper treatment and disposal.[5][6] Never mix incompatible
wastes.[7]

Step 2: Selection of Waste Container

Use a designated, leak-proof, and clearly labeled waste container.[7][8]

e The container must be compatible with the chemical. Sturdy, chemically resistant containers
are required.[7]

o For halogenated organic reagents, some guidelines suggest a specific container type (often
denoted as "Container B").[5]

o Ensure the container is kept closed except when adding waste.[7]
Step 3: Waste Collection
» Carefully transfer the waste (R)-methyl 2-chloropropanoate into the designated container.

o For small spills, absorb the chemical with an inert material such as sand, silica gel, or
vermiculite.[4][9] Collect the contaminated absorbent material and place it in the hazardous
waste container.[3][4]

e Do not dispose of (R)-methyl 2-chloropropanoate down the drain or in the regular trash.[4]

[7]
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Step 4: Labeling and Storage

o Label the waste container clearly with "Hazardous Waste" and the full chemical name: "(R)-
methyl 2-chloropropanoate”.[7]

« Indicate the approximate concentration and quantity of the waste.

o Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible
materials such as acids, bases, and strong oxidizing agents.[1][4] The storage area should
be a designated flammables storage cabinet or area.[4]

Step 5: Final Disposal
» Arrange for the collection of the hazardous waste by a licensed disposal company.[3][8]

e The preferred method of disposal for flammable organic materials is often incineration in a
chemical incinerator equipped with an afterburner and scrubber.[3]

e Surplus and non-recyclable solutions should be offered to a licensed disposal company.[3]

lll. Quantitative Data Summary

The following table summarizes key hazard and classification information for (R)-methyl 2-
chloropropanoate, which informs the disposal procedures.
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Parameter Value Reference
GHS Hazard Class Flammable Liquid, Category 3 [1112]

Skin Irritation, Category 2 [2]

Eye Irritation, Category 2 [11[2]

Specific Target Organ Toxicity

(Single Exposure), Category 3 [2]

(Respiratory irritation)

UN Number 2933 [10]

Flash Point 101 °F (38.3 °C) [11]
Storage Temperature +5°C to +30°C [5]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (R)-methyl 2-chloropropanoate.
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Disposal Workflow for (R)-methyl 2-chloropropanoate
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Caption: Logical workflow for the safe disposal of (R)-methyl 2-chloropropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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